![molecular formula C21H17FN4O3S B366342 N-[3-(2-fluoroanilino)quinoxalin-2-yl]-4-methoxybenzenesulfonamide CAS No. 714917-66-5](/img/structure/B366342.png)
N-[3-(2-fluoroanilino)quinoxalin-2-yl]-4-methoxybenzenesulfonamide
Overview
Description
“N-[3-(2-fluoroanilino)quinoxalin-2-yl]-4-methoxybenzenesulfonamide” is a chemical compound that contains a quinoxaline core, which is a type of heterocyclic compound . The quinoxaline core is often found in various pharmaceuticals and exhibits a wide range of biological activities .
Chemical Reactions Analysis
Quinoxaline derivatives can undergo various chemical reactions. For example, they can participate in direct C–H functionalization via heterogeneous catalysis reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its precise molecular structure. Generally, properties such as melting point, boiling point, solubility, and stability would need to be determined experimentally .Scientific Research Applications
Antibacterial Activity
Quinoxalines exhibit promising antimicrobial properties. In a study by El-Atawy et al., symmetrically disubstituted quinoxalines (such as compounds 2, 3, 4, and 5) demonstrated significant antibacterial activity against various bacterial species . These findings suggest that our compound of interest may have potential as an antibacterial agent.
Antifungal Activity
Certain quinoxalines, including compounds 6a, 6b, and the pentacyclic compound 10, exhibited considerable antifungal activity . This suggests that our compound could be explored further as an antifungal agent.
Broad Antimicrobial Spectrum
Compounds 3f and 6b displayed a broad antimicrobial spectrum against multiple tested strains . This versatility makes them interesting candidates for further investigation in the field of infectious diseases.
Medicinal Chemistry
Quinoxalines have been studied extensively in medicinal chemistry. They show potential as anticancer, anti-inflammatory, antiviral, antidiabetic, antidepressant, anthelmintic, antituberculosis, and antiprotozoal agents . Our compound’s unique structure may contribute to its efficacy in these areas.
Organic Electronics and Materials
Quinoxalines find applications in organic electronics, including organic semiconductors, electroluminescent materials, and organic light-emitting devices . Researchers explore their use in creating efficient electronic components.
Fluorescent Materials and Dyes
Quinoxalines also serve as fluorescent materials and dyes . Their optical properties make them valuable for labeling, imaging, and sensing applications.
Future Directions
properties
IUPAC Name |
N-[3-(2-fluoroanilino)quinoxalin-2-yl]-4-methoxybenzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17FN4O3S/c1-29-14-10-12-15(13-11-14)30(27,28)26-21-20(23-17-7-3-2-6-16(17)22)24-18-8-4-5-9-19(18)25-21/h2-13H,1H3,(H,23,24)(H,25,26) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CNINLDDRSJTLRM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)NC2=NC3=CC=CC=C3N=C2NC4=CC=CC=C4F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17FN4O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-((2-fluorophenyl)amino)quinoxalin-2-yl)-4-methoxybenzenesulfonamide | |
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